![molecular formula C12H11NO3 B033060 1,4-Dihydro-1,2-dimethyl-4-oxo-3-quinolinecarboxylic acid CAS No. 73281-83-1](/img/structure/B33060.png)
1,4-Dihydro-1,2-dimethyl-4-oxo-3-quinolinecarboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of 1,4-dihydro-4-oxo-quinoline-3-carboxylic acids, closely related to 1,4-Dihydro-1,2-dimethyl-4-oxo-3-quinolinecarboxylic acid, can be achieved through methods such as the electro-oxidative formation of the enamine moiety. This approach has been shown to be practical for synthesizing drugs of current interest, including substituents at the C7 position, highlighting the molecule's versatility and the efficiency of its synthesis (Torii, Okumoto, & Xu, 1991).
Molecular Structure Analysis
The molecular geometry, electronic properties, and hyperconjugative interactions of 1,4-dihydro-4-oxo-3-quinolinecarboxylic acid derivatives have been studied through spectral analysis and quantum chemical studies. This research provides insights into the compound's structure-activity relationship, showing significant potential in various applications due to its nonlinear optical behavior and reactive sites favorable for nucleophilic attack (Fatma, Bishnoi, & Verma, 2015).
Chemical Reactions and Properties
Research into the chemical reactions and properties of 1,4-dihydro-4-oxo-3-quinolinecarboxylic acid derivatives includes the study of their synthesis, antimicrobial activity, and potential as chemotherapeutic agents. These compounds have shown efficacy against gram-negative microorganisms and Staphylococcus aureus, demonstrating their importance in developing new antimicrobial agents (Agui et al., 1977).
Scientific Research Applications
Synthesis and Antimicrobial Activity
1,4-Dihydro-1,2-dimethyl-4-oxo-3-quinolinecarboxylic acid and its derivatives have been extensively studied for their synthesis methods and antimicrobial properties. The compound is synthesized through various chemical reactions, starting from appropriately substituted anilines, and is known for its significant antibacterial activity. Notably, some derivatives of this compound have been found to exhibit potent in vitro activity against gram-negative microorganisms and Staphylococcus aureus, with specific compounds demonstrating antigram-negative activity comparable to certain N-ethyl derivatives. These studies highlight the compound's potential in the development of new antimicrobial agents (Carabateas et al., 1984; Agui et al., 1977).
Novel Synthetic Approaches
Research has also focused on developing novel synthetic approaches to create the quinolinecarboxylate ring structure, which is crucial in several drug compounds. One method involves a two-step process from ethyl 2-(2-fluorobenzoyl)acetate, showcasing a tandem addition-elimination-SNAr reaction. This synthetic route offers a practical and efficient way to produce derivatives of this compound, opening new possibilities for drug development and chemical research (Bunce et al., 2011).
Antibacterial and Topoisomerase Inhibition
Further studies have revealed that certain derivatives of this compound exhibit not only antibacterial properties but also inhibitory activity against mammalian topoisomerase II. This dual functionality underscores the compound's therapeutic potential, particularly in targeting bacterial infections and exploring new avenues in cancer research. The structure-activity relationships of these compounds provide valuable insights into the design of more effective antibacterial and anticancer agents (Wentland et al., 1993).
Mechanism of Action
Target of Action
The primary target of 1,4-Dihydro-1,2-dimethyl-4-oxo-3-quinolinecarboxylic acid, also known as 1,2-Dimethylquinolin-4-one-3-carboxylic acid, is the HIV-1 integrase . This enzyme plays a crucial role in the life cycle of the HIV virus, as it is responsible for integrating the viral DNA into the host cell’s genome, a critical step in the replication of the virus .
Mode of Action
This compound acts as a strand transfer inhibitor . It binds to the active site of the HIV-1 integrase enzyme, preventing the enzyme from performing its function of integrating the viral DNA into the host cell’s genome . This inhibition disrupts the replication cycle of the virus, thereby preventing the spread of the infection.
Result of Action
The primary result of the action of this compound is the inhibition of the HIV-1 integrase enzyme, which disrupts the life cycle of the HIV virus and prevents its replication . This can lead to a reduction in viral load, potentially slowing the progression of the disease and improving the patient’s health.
properties
IUPAC Name |
1,2-dimethyl-4-oxoquinoline-3-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO3/c1-7-10(12(15)16)11(14)8-5-3-4-6-9(8)13(7)2/h3-6H,1-2H3,(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDEXTEPFIVECBD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)C2=CC=CC=C2N1C)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.